Cas no 42302-24-9 (Dihydropleuromutilin)

Dihydropleuromutilin is a semi-synthetic derivative of pleuromutilin, a tricyclic diterpenoid antibiotic. It exhibits potent antibacterial activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). The compound acts by binding to the 50S ribosomal subunit, inhibiting bacterial protein synthesis with high specificity. Its structural modification enhances stability and bioavailability compared to the parent compound. Dihydropleuromutilin is primarily researched for veterinary and potential human therapeutic applications, particularly in addressing antibiotic-resistant infections. Its selective mode of action minimizes cross-resistance risks, making it a promising candidate for further development in antimicrobial therapy.

Dihydropleuromutilin structure

Product Name:Dihydropleuromutilin

CAS No:42302-24-9

MF:C₂₂H₃₆O₅

MW:380.51824760437

CID:927965

PubChem ID:46783722

Update Time:2025-05-28

Dihydropleuromutilin Chemical and Physical Properties

Names and Identifiers

- Dihydropleuromutilin
- DTXSID50676274
- AKOS030254704
- 2-Hydroxy-acetic Acid (3aS,4R,5S,6R,8R,9R,9aR,10R)-6-Ethyldecahydro-5-hydroxy-4,6,9,10-tetramethyl-1-oxo-3a,9-propano-3aH-cyclopentacycloocten-8-yl Ester;
- (4R,5S,6R,8R,9aR,10R)-6-Ethyl-5-hydroxy-4,6,9,10-tetramethyl-1-oxodecahydro-3a,9-propanocyclopenta[8]annulen-8-yl hydroxyacetate
- [(2R,3S,4R,6R,8R,14R)-4-ethyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-hydroxyacetate
- 42302-24-9
- Inchi： 1S/C22H36O5/c1-6-20(4)11-16(27-17(25)12-23)21(5)13(2)7-9-22(14(3)19(20)26)10-8-15(24)18(21)22/h13-14,16,18-19,23,26H,6-12H2,1-5H3/t13-,14+,16-,18+,19+,20-,21?,22?/m1/s1
- InChI Key： RTOIPDPHQXGIRG-JKZASVEESA-N
- SMILES： O(C(CO)=O)[C@@H]1C[C@@](C)(CC)[C@H]([C@H](C)C23CCC([C@H]2C1(C)[C@H](C)CC3)=O)O

Computed Properties

Exact Mass: 380.25600
Monoisotopic Mass: 380.25627424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 4
Complexity: 618
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 83.8Å²

Experimental Properties

Melting Point: 141-143°C
PSA: 83.83000
LogP: 3.10920

Dihydropleuromutilin Pricemore >>

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